Cas no 21915-53-7 ((3-phenyloxiran-2-yl)methanol)
(3-phenyloxiran-2-yl)methanol structure
Product Name:(3-phenyloxiran-2-yl)methanol
(3-phenyloxiran-2-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxiranemethanol,3-phenyl-
- (2R,3R)-2,3-epoxy-3-phenylpropan-1-ol
- (3-phenyloxiran-2-yl)methanol
- (3-Phenyloxiranyl)methanol
- 21915-53-7
- Z1509054538
- E89180
- DTXSID10871329
- [(2R,3R)-3-phenyloxiran-2-yl]methanol
- EINECS 244-661-5
- (3-phenyl-oxiran-2-yl)-methanol
- ((2R,3R)-3-phenyloxiran-2-yl)methanol
- CHEMBL3661414
- US8815951, Epoxide Hydrolase Inhibitor 18
- 98819-68-2
- SB45617
- A19367
- (3-Phenyl-2-oxiranyl)methanol
- Oxiranemethanol, 3-phenyl-
- EN300-1588399
- NS00084409
- (2RS,3RS)-2,3-Epoxy-3-phenylpropanol
- 2,3-epoxy-3-phenyl-1-propanol
- FT-0603777
- SCHEMBL1535687
- BDBM129337
- US8815951, Epoxide Hydrolase Inhibitor 19
- CHEBI:193678
- FT-0603776
- NS00015735
- (2R,3R)-3-Phenylglycidol
- AKOS015906105
- FT-0704827
- DB-059110
- (2S,3S)-(-)-3-Phenylglycidol
- DA-08087
- 104196-23-8
- (3-PHENYL-OXIRANYL)-METHANOL
- ((2S,3S)-3-phenyloxiran-2-yl)methanol
- DB-057750
-
- Inchi： 1S/C9H10O2/c10-6-8-9(11-8)7-4-2-1-3-5-7/h1-5,8-10H,6H2
- InChI Key： PVALSANGMFRTQM-UHFFFAOYSA-N
- SMILES： O1C(CO)C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 150.0681
- Monoisotopic Mass: 150.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 32.8Ų
Experimental Properties
- Density: 1.1512
- Melting Point: 26.5°C
- Boiling Point: 231.72°C (rough estimate)
- Refractive Index: 1.5427 (estimate)
- PSA: 32.76
(3-phenyloxiran-2-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1588399-0.1g |
(3-phenyloxiran-2-yl)methanol |
21915-53-7 | 95% | 0.1g |
$48.0 | 2023-06-04 | |
| Enamine | EN300-1588399-0.25g |
(3-phenyloxiran-2-yl)methanol |
21915-53-7 | 95% | 0.25g |
$70.0 | 2023-06-04 | |
| Enamine | EN300-1588399-0.5g |
(3-phenyloxiran-2-yl)methanol |
21915-53-7 | 95% | 0.5g |
$125.0 | 2023-06-04 | |
| Enamine | EN300-1588399-1.0g |
(3-phenyloxiran-2-yl)methanol |
21915-53-7 | 95% | 1g |
$199.0 | 2023-06-04 | |
| Enamine | EN300-1588399-2.5g |
(3-phenyloxiran-2-yl)methanol |
21915-53-7 | 95% | 2.5g |
$389.0 | 2023-06-04 | |
| Enamine | EN300-1588399-5.0g |
(3-phenyloxiran-2-yl)methanol |
21915-53-7 | 95% | 5g |
$576.0 | 2023-06-04 | |
| Enamine | EN300-1588399-10.0g |
(3-phenyloxiran-2-yl)methanol |
21915-53-7 | 95% | 10g |
$855.0 | 2023-06-04 | |
| Enamine | EN300-1588399-50mg |
(3-phenyloxiran-2-yl)methanol |
21915-53-7 | 95.0% | 50mg |
$32.0 | 2023-09-23 | |
| Enamine | EN300-1588399-100mg |
(3-phenyloxiran-2-yl)methanol |
21915-53-7 | 95.0% | 100mg |
$48.0 | 2023-09-23 | |
| Enamine | EN300-1588399-250mg |
(3-phenyloxiran-2-yl)methanol |
21915-53-7 | 95.0% | 250mg |
$70.0 | 2023-09-23 |
(3-phenyloxiran-2-yl)methanol Related Literature
-
Haiwen Shan,Chengrong Lu,Bei Zhao,Yingming Yao New J. Chem. 2021 45 1043
-
Xu Zhang,Kai-Zhou Lu,Hai-Wei Yan,Zi-Ming Feng,Ya-Nan Yang,Jian-Shuang Jiang,Pei-Cheng Zhang RSC Adv. 2021 11 8107
-
J. Steinbauer,A. Spannenberg,T. Werner Green Chem. 2017 19 3769
21915-53-7 ((3-phenyloxiran-2-yl)methanol) Related Products
- 91465-28-0([(2r,3s)-3-phenyloxiran-2-yl]methanol)
- 98819-68-2(((2R,3R)-3-Phenyloxiran-2-yl)methanol)
- 104196-23-8((2S,3S)-3-Phenylglycidol)
- 99528-63-9(2-Oxiranemethanol,3-phenyl-, (2S,3R)-)
- 655240-41-8(1,2-Propanediol, 1-phenyl-3-(phenylmethoxy)-, (1S,2S)-)
- 4796-98-9(2-(1-Methoxyethyl)-3-phenyloxirane)
- 40641-81-4(3-Phenyloxiranemethanol; (2RS,3RS)-form)
- 192719-41-8(Oxirane, 2-(methoxymethyl)-3-phenyl-, (2S,3S)-)
- 161442-39-3(1,2-Propanediol, 1-phenyl-3-(phenylmethoxy)-, (1R,2R)-rel-)
- 4426-63-5(1-Phenyl-1,2-epoxy-butanol-(3))
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